Cas no 4469-49-2 ( )

• Product Name: &nbsp
• CAS No: 4469-49-2
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 929635
• PubChem ID: 295632
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-2-methyl-1,3-dioxolane
• 2-(Chloromethyl)-2-methyl-1,3-dioxolan
• 2-Chlormethyl-2-methyl-[1,3]dioxolan
• 2-Chlormethyl-2-methyl-< 1,3> dioxolan
• 2-chloromethyl-2-methyl-[1,3]dioxolane
• 2-Chloromethyl-2-methyl-1,3-dioxolan
• 2-Methyl-2-chlormethyl-1,3-dioxolan
• 2-Methyl-2-chloromethyl-1,3-dioxacyclopentane
• AC1L6OKJ
• NSC165204
• SureCN3672561
• SCHEMBL3672561
• NSC-165204
• DTXSID70304269
• AKOS006382375
• 4469-49-2
• &nbsp;

• Inchi： 1S/C5H9ClO2/c1-5(4-6)7-2-3-8-5/h2-4H2,1H3
• InChI Key： VBGCEKQIYVBVEH-UHFFFAOYSA-N
• SMILES： ClCC1(C)OCCO1

Computed Properties

• Exact Mass: 136.02917
• Monoisotopic Mass: 136.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 0.98820